1-[(4-chlorophenyl)methyl]-3-({1-[(4-fluorophenyl)methyl]-5-oxopyrrolidin-3-yl}methyl)urea

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-3-[[1-[(4-fluorophenyl)methyl]-5-oxopyrrolidin-3-yl]methyl]urea
• InChI: InChI=1S/C20H21ClFN3O2/c21-17-5-1-14(2-6-17)10-23-20(27)24-11-16-9-19(26)25(13-16)12-15-3-7-18(22)8-4-15/h1-8,16H,9-13H2,(H2,23,24,27)
• InChI Key: ULKGSIBDXOIGLS-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)CC2=CC=C(C=C2)F)CNC(=O)NCC3=CC=C(C=C3)Cl
• Molecular Formula: C20H21ClFN3O2
• Molecular Weight: 389.8 g/mol
• CAS No.: 954720-68-4

Description

1-[(4-Chlorophenyl)methyl]-3-({1-[(4-fluorophenyl)methyl]-5-oxopyrrolidin-3-yl}methyl)urea is a urea-based small molecule featuring a substituted pyrrolidinone core. The compound incorporates two aromatic benzyl groups: a 4-chlorophenylmethyl moiety at the first urea nitrogen and a 4-fluorophenylmethyl group attached to a 5-oxopyrrolidin-3-yl scaffold.

Biological Activity

1-[(4-Chlorophenyl)methyl]-3-({1-[(4-fluorophenyl)methyl]-5-oxopyrrolidin-3-yl}methyl)urea, with the CAS number 954720-68-4, is a compound of interest due to its potential pharmacological applications. This article explores its biological activity, including antibacterial properties, enzyme inhibition, and potential therapeutic uses.

Chemical Structure and Properties

The molecular formula of the compound is $C_{20}H_{21}ClFN_3O_2$ with a molecular weight of 389.8 g/mol. Its structure includes a urea moiety and two aromatic rings substituted with chlorine and fluorine, which may contribute to its biological activity.

Property	Value
Molecular Formula	C20H21ClFN3O2
Molecular Weight	389.8 g/mol
CAS Number	954720-68-4
Density	N/A
Melting Point	N/A
Boiling Point	N/A

Antibacterial Activity

Recent studies have indicated that compounds similar to 1-[(4-Chlorophenyl)methyl]-3-({1-[(4-fluorophenyl)methyl]-5-oxopyrrolidin-3-yl}methyl)urea exhibit significant antibacterial properties. For instance, a series of synthesized compounds with similar structures demonstrated moderate to strong activity against Salmonella typhi and Bacillus subtilis, while showing weaker effects on other strains like Escherichia coli and Staphylococcus aureus .

Enzyme Inhibition

The compound's potential as an enzyme inhibitor has been explored through various studies:

• Acetylcholinesterase Inhibition : Certain derivatives of urea compounds have shown strong inhibitory effects on acetylcholinesterase (AChE), which is crucial for neurotransmission. The IC50 values for some derivatives ranged from 0.63 µM to 6.28 µM, indicating potent activity compared to standard inhibitors .
• Urease Inhibition : The compound also exhibited strong urease inhibitory activity. Urease is an enzyme that catalyzes the hydrolysis of urea into ammonia and carbon dioxide, making it a target for treating conditions like urinary tract infections. The most active compounds in related studies had IC50 values significantly lower than traditional urease inhibitors .

Case Study 1: Synthesis and Biological Evaluation

In a study focusing on the synthesis of piperidine derivatives, researchers synthesized various compounds including those with chlorophenyl and fluorophenyl substitutions. The biological evaluation revealed that these compounds possess significant antibacterial and enzyme inhibitory activities, suggesting their potential therapeutic applications in treating infections and neurological disorders .

Case Study 2: Structure-Activity Relationship (SAR)

A detailed structure-activity relationship analysis was conducted on related compounds to determine how modifications affect biological activity. It was found that the presence of halogen substituents (like chlorine and fluorine) on the aromatic rings enhanced both antibacterial and enzyme inhibition properties. This insight is crucial for designing more effective derivatives .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s unique structure can be contrasted with other urea derivatives reported in recent studies. Below is a detailed analysis:

Structural Comparison

Compound Name / ID	Key Structural Features	Pharmacological Activity
1-[(4-Chlorophenyl)methyl]-3-({1-[(4-fluorophenyl)methyl]-5-oxopyrrolidin-3-yl}methyl)urea	- 5-Oxopyrrolidin-3-yl core - Dual halogenated benzyl groups (Cl, F)	Not explicitly reported
1-(4-(3-Chloro-2-fluorophenoxy)-5-(2,4-dimethoxyphenyl)pyridin-2-yl)-3-methylurea (Compound 1, from )	- Pyridinyl backbone - Chloro-fluorophenoxy and dimethoxyphenyl substituents	Glucokinase activator
(E)-1-(4-(4-((1-(4-Chlorobenzyl)-5-ethyl-1,3,5-triazinan-2-ylidene)amino)phenoxy)pyridin-2-yl)-3-methylurea (Cmpd 3)	- Triazinanone core - Chlorobenzyl and pyridinyl groups	Analgesic (preclinical)

Key Observations :

• Core Heterocycles: Unlike pyridinyl (Compound 1) or triazinanone (Compound 3) backbones, the target compound employs a 5-oxopyrrolidin-3-yl lactam ring. This lactam may improve metabolic stability compared to pyridine-based analogs but could reduce solubility due to increased hydrophobicity.
• Halogenation: The dual Cl/F substitution in the target compound contrasts with the Cl/F-phenoxy group in Compound 1. Fluorine’s electronegativity may enhance binding to targets like kinases or GPCRs, while chlorine contributes to lipophilicity.
• Pharmacological Divergence: Compound 1’s glucokinase activation suggests urea derivatives with pyridinyl scaffolds favor metabolic enzyme modulation. In contrast, the target compound’s pyrrolidinone core may align more with central nervous system (CNS) targets, though direct evidence is lacking.

Functional Group Impact

• Urea Linkage : All compounds retain the urea (-NH-C(=O)-NH-) motif, critical for hydrogen bonding with biological targets.
• Substituent Effects: The 4-fluorophenylmethyl group in the target compound may confer metabolic resistance to oxidative degradation compared to non-halogenated analogs.

Pharmacokinetic and Toxicity Data

No direct data exists for the target compound. However, inferences can be drawn from analogs:

• Compound 1 : Demonstrated moderate oral bioavailability in rodent models, attributed to its pyridinyl core’s solubility .
• Compound 3: Showed low CNS penetration due to its bulky triazinanone group, limiting analgesic efficacy .
• Target Compound: The pyrrolidinone-lactam system may improve blood-brain barrier penetration compared to Compound 3 but could require formulation adjustments to address solubility limitations.